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Compound of Interest

Compound Name: Ketorolac(1-)
Cat. No.: B1256309
Get Quote
\ J

This guide provides comprehensive safety and logistical information for the handling of
Ketorolac in a laboratory setting. The following procedures are designed to ensure the safety of
researchers, scientists, and drug development professionals by outlining essential personal
protective equipment, operational plans, and disposal protocols.

Hazard Identification and Personal Protective Equipment
(PPE)

Ketorolac is considered a hazardous substance.[1] It is toxic if swallowed, may cause skin and
eye irritation, and may cause respiratory irritation.[2] Furthermore, it is suspected of damaging
fertility or the unborn child and may cause damage to organs through prolonged or repeated

exposure.[3][4] Adherence to proper PPE guidelines is mandatory to minimize exposure risks.

Table 1: Recommended Personal Protective Equipment for Handling Ketorolac
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Protection Type

Specification

Citation(s)

Hand Protection

Impervious disposable gloves
(e.g., Nitrile or Latex). Double
gloving is recommended for

bulk processing operations.

[5](6]

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

[7]

Skin and Body Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure. An impervious
disposable protective suit is
recommended for bulk
processing and in case of

potential skin contact.

[6]7]

Respiratory Protection

For routine handling of small
gquantities in a well-ventilated
area, a dust respirator may be
sufficient.[1] If exposure limits
are exceeded, or for large
spills, a NIOSH/MSHA or
European Standard EN 149
approved respirator should be
used.[7] For quantities over 1
kilogram, a full-face negative
pressure or supplied-air
respirator should be

considered.[1]

[1](7]

Operational and Disposal Plans
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The following step-by-step guidance outlines the procedures for the safe handling, storage,
spill management, and disposal of Ketorolac.

Handling Procedures

» Preparation: Before handling, ensure that all safety precautions have been read and
understood.[3] Obtain special instructions before use.[4]

o Engineering Controls: Handle Ketorolac in a well-ventilated area.[1] The use of a chemical
fume hood is recommended to minimize inhalation exposure.[7] Ensure that eyewash
stations and safety showers are in close proximity to the workstation.[7]

e Personal Decontamination: Wash hands thoroughly with soap and water after handling the
compound.[8]

o General Handling: Avoid all personal contact, including inhalation and contact with skin and
eyes.[1] Do not breathe dust, vapor, mist, or gas.[7] Avoid the formation of dust.[7]

Storage Protocols

o Container Management: Keep containers tightly closed in a dry, cool, and well-ventilated
place.[4][9]

¢ Environmental Conditions: Protect from moisture and light.[7][9] Store away from heat and
sources of ignition.[8]

¢ Incompatible Materials: Store away from incompatible materials such as strong oxidizing
agents, strong acids, and bases.[4][7]

Spill Management

e Minor Spills:
o Clean up spills immediately.[1]

o Use dry clean-up procedures and avoid generating dust.[1]
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o Wear appropriate PPE, including protective clothing, gloves, safety glasses, and a dust
respirator.[1]

o Collect the spilled material with an absorbent material and place it in an impervious,
sealed container for disposal.[8][10]

o Thoroughly clean the spill area.[3]

o Major Spills:
o Evacuate non-essential personnel from the affected area.[3][10]
o Move upwind from the spill.[1]

o Alert the appropriate emergency response team or fire brigade, informing them of the
location and nature of the hazard.[1]

o Cleanup operations should only be performed by trained personnel wearing appropriate
PPE, including a self-contained breathing apparatus.[2][3]

o Prevent the spillage from entering drains or water courses.[1]

Disposal Plan

o Waste Characterization: Ketorolac and its container must be disposed of as hazardous
waste.[1]

» Disposal Procedures: All waste disposal must be conducted in accordance with local, state,
and federal regulations.[1]

o Container Disposal: Empty containers may still present a chemical hazard.[1] If not being
returned to the supplier, they should be punctured to prevent re-use and disposed of at an
authorized landfill.[1] Retain all label warnings.[1]

o Contaminated Materials: All contaminated materials, including absorbent materials used for
spills and disposable PPE, should be placed in a sealed, appropriately labeled container for
disposal as hazardous waste.[10]
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Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling of Ketorolac in a
laboratory setting.
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Caption: Workflow for Safe Handling of Ketorolac.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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